Cas no 270075-48-4 ((2S)-2,6-bis[(4-hydroxy-4-oxo-butanoyl)amino]hexanoic acid)

• Product Name: (2S)-2,6-bis[(4-hydroxy-4-oxo-butanoyl)amino]hexanoic acid
• CAS No: 270075-48-4
• MF: C₁₄H₂₂N₂O₈
• MW: 346.333084583282
• CID: 1429461
• PubChem ID: 151065422
• Update Time: 2025-04-20

(2S)-2,6-bis[(4-hydroxy-4-oxo-butanoyl)amino]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2,6-bis[(4-hydroxy-4-oxo-butanoyl)amino]hexanoic acid
• L-lysine, N^{2
• N&lt
• sup&gt
• 2&lt
• 6&lt
• -Bis(3-carboxypropanoyl)-L-lysine
• LogP}
• N< sup> 2<
• sup> ,N< sup> 6<
• sup> -Bis(3-carboxypropanoyl)-L-lysine
• 270075-48-4
• N2,N6-Bis(3-carboxy-1-oxopropyl)-L-lysine
• DTXSID501270645

• Inchi： 1S/C14H22N2O8/c17-10(4-6-12(19)20)15-8-2-1-3-9(14(23)24)16-11(18)5-7-13(21)22/h9H,1-8H2,(H,15,17)(H,16,18)(H,19,20)(H,21,22)(H,23,24)/t9-/m0/s1
• InChI Key： MHAMZHVVWUPVFE-VIFPVBQESA-N
• SMILES： OC([C@H](CCCCNC(CCC(=O)O)=O)NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 346.13766
• Monoisotopic Mass: 346.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 814°C at 760 mmHg
• Flash Point: 446.1°C
• Refractive Index: 1.528
• PSA: 170.1